Cas no 2229385-25-3 ((1,3-thiazol-5-yl)methyl sulfamate)

• Product Name: (1,3-thiazol-5-yl)methyl sulfamate
• CAS No: 2229385-25-3
• MF: C₄H₆N₂O₃S₂
• MW: 194.232038021088
• CID: 6235521
• PubChem ID: 165858662
• Update Time: 2025-10-19

(1,3-thiazol-5-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1,3-thiazol-5-yl)methyl sulfamate
• EN300-2004255
• 2229385-25-3

• Inchi： 1S/C4H6N2O3S2/c5-11(7,8)9-2-4-1-6-3-10-4/h1,3H,2H2,(H2,5,7,8)
• InChI Key： DLIYKLYNBUMVQL-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CN=CS1

Computed Properties

• Exact Mass: 193.98198440g/mol
• Monoisotopic Mass: 193.98198440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 119Ų

Additional information on (1,3-thiazol-5-yl)methyl sulfamate

Recent Advances in the Study of (1,3-thiazol-5-yl)methyl sulfamate (CAS: 2229385-25-3) in Chemical Biology and Medicine

The compound (1,3-thiazol-5-yl)methyl sulfamate (CAS: 2229385-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative, characterized by its thiazole ring, has been investigated for its unique biochemical properties and its role as a modulator of various enzymatic activities. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating neurological disorders and cancer.

One of the key areas of research involves the compound's ability to inhibit carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Preliminary findings suggest that (1,3-thiazol-5-yl)methyl sulfamate exhibits selective inhibition against specific CA isoforms, making it a promising candidate for targeted therapy. For instance, its high affinity for CA IX and XII, which are overexpressed in hypoxic tumor environments, highlights its potential as an anticancer agent.

In addition to its role in cancer therapy, recent studies have explored the neuropharmacological potential of (1,3-thiazol-5-yl)methyl sulfamate. Researchers have demonstrated its efficacy in modulating GABAergic neurotransmission, which could have implications for treating epilepsy and anxiety disorders. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects in central nervous system (CNS) disorders.

The synthesis and optimization of (1,3-thiazol-5-yl)methyl sulfamate have also been a focal point of recent investigations. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles and reduced off-target effects. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, paving the way for the development of next-generation sulfamate-based therapeutics.

Despite these promising developments, challenges remain in the clinical translation of (1,3-thiazol-5-yl)methyl sulfamate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of this compound.

In conclusion, (1,3-thiazol-5-yl)methyl sulfamate (CAS: 2229385-25-3) represents a versatile scaffold with broad applications in chemical biology and medicine. Its dual role as an enzyme inhibitor and neuromodulator underscores its significance in drug discovery. Ongoing research aims to refine its properties and expand its therapeutic indications, making it a compound of considerable interest for future studies.